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Compound of Interest

Compound Name: Olanzapine-d4

Cat. No.: B12367107

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) for a deuterated internal standard like Olanzapine-d4 is a
critical document that guarantees its identity, purity, and suitability for use in quantitative
bioanalytical studies. This guide provides an in-depth explanation of the key components of a
typical Olanzapine-d4 CoA, complete with detailed experimental methodologies and visual

representations of analytical workflows.

Compound Information

A Certificate of Analysis begins with fundamental details identifying the compound.

Parameter Specification

Product Name Olanzapine-d4

CAS Number 1252611-62-3 (example)
Chemical Formula C17H16D4aN4S

Molecular Weight 316.46 g/mol

2-methyl-4-(4-methyl-ds-piperazin-1-yl)-10H-
Structure . . .
thieno[2,3-b][1]benzodiazepine-d:
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Quantitative Analysis Summary

This section summarizes the critical quantitative data that attests to the quality of the
deuterated standard.

Analytical Test Method Result Specification
Chemical Purity HPLC 99.8% = 98.0%
Isotopic Purity Mass Spectrometry 99.5% > 99.0% atom % D
Isotopic Enrichment Mass Spectrometry 99.6% Da > 95% Da4

] Complies with USP Meets USP <467>
Residual Solvents GC-HS o

<467> criteria

Assay (as is) HPLC 99.7% 98.0% - 102.0%

Experimental Protocols

Detailed methodologies are crucial for the end-user to understand how the quality control tests
were performed and to potentially replicate or adapt them.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the chemical purity of Olanzapine-d4 and to identify and quantify any
non-deuterated or other impurities.

Instrumentation:

o System: Agilent 1260 Infinity Il LC System or equivalent

» Detector: Diode Array Detector (DAD)

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)

Chromatographic Conditions:
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¢ Mobile Phase A: 0.1% Formic Acid in Water

¢ Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient:

0-5 min: 20% B

[¢]

5-25 min: 20% to 80% B

[e]

25-30 min: 80% B

o

30.1-35 min: 20% B

[¢]

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C

o Detection Wavelength: 254 nm
e Injection Volume: 10 pL

Sample Preparation: A stock solution of Olanzapine-d4 is prepared in methanol at a
concentration of 1 mg/mL. This is further diluted with the mobile phase to a working
concentration of 0.1 mg/mL.

Data Analysis: The percentage purity is calculated by dividing the peak area of the
Olanzapine-d4 by the total area of all peaks detected in the chromatogram.

Click to download full resolution via product page
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HPLC Workflow for Chemical Purity Analysis.

Isotopic Purity and Enrichment by Mass Spectrometry

Objective: To confirm the mass of Olanzapine-d4 and to determine the isotopic purity and the
degree of deuterium enrichment.

Instrumentation:

o System: Waters Xevo TQ-S Mass Spectrometer or equivalent, coupled with a UPLC system.
« lonization Source: Electrospray lonization (ESI) in positive mode.

Mass Spectrometry Conditions:

e Scan Mode: Full scan and Selected lon Recording (SIR)

e Capillary Voltage: 3.0 kV

e Cone Voltage: 30 V

e Source Temperature: 150 °C

o Desolvation Temperature: 400 °C

o Mass Range (Full Scan): m/z 100-500

e SIR Masses: m/z 313 (Olanzapine), m/z 314 (d1), m/z 315 (d2), m/z 316 (d3), m/z 317 (d4)

Sample Preparation: The sample is prepared as described for HPLC analysis and infused
directly or via UPLC into the mass spectrometer.

Data Analysis: The isotopic distribution is determined from the full scan spectrum. The relative
intensities of the ions corresponding to the unlabeled (d0) and partially deuterated species (d1,
d2, d3) are compared to the intensity of the fully deuterated species (d4) to calculate the
isotopic enrichment.
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Mass Spectrometry Workflow for Isotopic Analysis.

Structure Confirmation by Nuclear Magnetic Resonance
(*H NMR)

Objective: To confirm the chemical structure of Olanzapine-d4 and the position of the
deuterium labels.

Instrumentation:
o Spectrometer: Bruker Avance Il 400 MHz NMR spectrometer or equivalent.

NMR Conditions:

Solvent: Chloroform-d (CDCIs)

Frequency: 400 MHz

Temperature: 25 °C

Reference: Tetramethylsilane (TMS) at 0.00 ppm

Sample Preparation: Approximately 5-10 mg of Olanzapine-d4 is dissolved in ~0.7 mL of
CDCls.

Data Analysis: The *H NMR spectrum is compared to the spectrum of a non-deuterated
Olanzapine reference standard. The absence or significant reduction of signals corresponding
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to the protons on the N-methyl group of the piperazine ring confirms the location of the
deuterium labels.

Sample Preparation

Olanzapine-d4
Standard

Dissolve in
CDCls

NMR Analysis

Acquire *H NMR Spectrum
(400 MHz)

Process Data
(FT, Phasing, Baseline Correction)

Spectral Interpretation

Compare with
Olanzapine Standard

Confirm Structure and
Deuterium Label Position

Generate Report
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NMR Workflow for Structure Confirmation.

Olanzapine Signaling Pathway Context

While not directly part of a Certificate of Analysis, understanding the biological context of
Olanzapine is crucial for researchers. Olanzapine is an atypical antipsychotic that primarily acts
as an antagonist at dopamine (Dz2) and serotonin (5-HTz2a) receptors.
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Simplified Olanzapine Receptor Antagonism Pathway.

This technical guide provides a comprehensive overview of the information presented in a
Certificate of Analysis for Olanzapine-d4, empowering researchers to critically evaluate the
quality of this essential internal standard for their analytical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decoding the Olanzapine-d4 Certificate of Analysis: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367107#olanzapine-d4-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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